Cas no 914349-02-3 (5-Chloro-N-hydroxyindole-3-carboxamidine)

• Product Name: 5-Chloro-N-hydroxyindole-3-carboxamidine
• CAS No: 914349-02-3
• MF: C₉H₈ClN₃O
• MW: 209.632320404053
• CID: 841118
• PubChem ID: 136201626
• Update Time: 2025-06-25

5-Chloro-N-hydroxyindole-3-carboxamidine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N-hydroxy-1H-indole-3-carboximidamide
• (E)-5-chloro-N'-hydroxy-1H-indole-3-carboximidamide
• 5-chloro-N-hydroxy-1H-indole-3-carboxamidine
• 5-Isocyano-1-methyl-1H-indole
• N-HYDROXY-5-CHLORO-1H-INDOLE-3-CARBOXAMIDINE
• 5-Chloro-N'-hydroxy-1H-indole-3-carboximidamide, AldrichCPR
• DTXSID10649888
• 5-Chloro-N-hydroxyindole-3-carboxamidine; N-HYDROXY-5-CHLORO-1H-INDOLE-3-CARBOXAMIDINE;
• 914349-02-3
• A898041
• 1-(5-Chloro-3H-indol-3-ylidene)-N-hydroxymethanediamine
• DB-079033
• 5-CHLORO-N'-HYDROXY-1H-INDOLE-3-CARBOXIMIDAMIDE
• 5-Chloro-N-hydroxyindole-3-carboxamidine

• Inchi： 1S/C9H8ClN3O/c10-5-1-2-8-6(3-5)7(4-12-8)9(11)13-14/h1-4,12,14H,(H2,11,13)
• InChI Key： NQUMMDGIACLAOM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(/C(=N/O)/N)=CN2

Computed Properties

• Exact Mass: 209.0355896g/mol
• Monoisotopic Mass: 209.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.4Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3 (20 ºC 760 Torr)

Additional information on 5-Chloro-N-hydroxyindole-3-carboxamidine

Introduction to 5-Chloro-N-hydroxyindole-3-carboxamidine (CAS No. 914349-02-3)

5-Chloro-N-hydroxyindole-3-carboxamidine, identified by the Chemical Abstracts Service Number (CAS No.) 914349-02-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of 5-Chloro-N-hydroxyindole-3-carboxamidine, particularly the presence of a chloro substituent and a hydroxyl group on the indole ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The indole core is a privileged structure in medicinal chemistry, frequently encountered in natural products and bioactive molecules. Its aromatic system provides a stable framework that can be modified to target various biological pathways. In the case of 5-Chloro-N-hydroxyindole-3-carboxamidine, the chloro group at the 5-position and the hydroxyl group at the 3-position introduce specific electronic and steric effects that influence its interactions with biological targets. These modifications enhance its potential as a pharmacophore, enabling selective binding to enzymes, receptors, or other proteins involved in disease mechanisms.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of indole derivatives like 5-Chloro-N-hydroxyindole-3-carboxamidine. By leveraging high-throughput virtual screening and structure-based drug design techniques, researchers can predict the binding affinity and specificity of this compound towards potential therapeutic targets. Such computational approaches have accelerated the identification of lead compounds for further optimization, reducing the time and cost associated with traditional drug discovery methodologies.

One of the most compelling aspects of 5-Chloro-N-hydroxyindole-3-carboxamidine is its potential in modulating inflammatory pathways. Inflammatory responses are central to numerous diseases, including autoimmune disorders, cancer, and infectious diseases. The indole scaffold has been extensively studied for its anti-inflammatory properties, with several indole derivatives already approved or in clinical trials for their therapeutic efficacy. The structural features of 5-Chloro-N-hydroxyindole-3-carboxamidine, particularly the hydroxyl group and chloro substituent, may enhance its ability to interact with key inflammatory mediators such as cyclooxygenase (COX) enzymes or lipoxygenase (LOX) pathways. Preliminary in vitro studies suggest that this compound exhibits promising anti-inflammatory activity by inhibiting key pro-inflammatory cytokines and chemokines.

In addition to its anti-inflammatory potential, 5-Chloro-N-hydroxyindole-3-carboxamidine has shown promise in preclinical models as a modulator of immune responses. The immune system plays a critical role in maintaining homeostasis and combating pathogens, but dysregulation of immune responses can lead to chronic diseases such as allergies or autoimmune conditions. By targeting specific immune signaling pathways, 5-Chloro-N-hydroxyindole-3-carboxamidine may help restore immune balance. For instance, its ability to modulate T-cell differentiation and cytokine production could make it a candidate for treating immunological disorders where immune dysregulation is a key pathophysiological feature.

The synthesis of 5-Chloro-N-hydroxyindole-3-carboxamidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions or asymmetric hydrogenation, have been employed to construct the indole core efficiently. The chlorination step at the 5-position is particularly critical and often requires careful optimization to avoid over-chlorination or side reactions. Purification techniques such as column chromatography or recrystallization are employed to isolate the desired product in high purity, which is essential for subsequent biological evaluation.

The pharmacokinetic properties of 5-Chloro-N-hydroxyindole-3-carboxamidine are another important consideration in drug development. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) determine how effectively a compound reaches its target site within the body and how long it remains active. Computational tools like molecular dynamics simulations can predict these properties based on the compound's structure, allowing researchers to make informed decisions about formulation and dosing strategies.

Current research efforts are focused on expanding the chemical space of indole derivatives like 5-Chloro-N-hydroxyindole-3-carboxamidine through structural analogs designed using principles of fragment-based drug design or combinatorial chemistry. By systematically modifying key functional groups while retaining core pharmacophoric elements, researchers aim to identify compounds with enhanced potency, selectivity, and pharmacokinetic profiles. Such efforts are supported by high-throughput screening platforms that enable rapid evaluation of large libraries of compounds for biological activity.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way novel compounds are designed and evaluated. AI-driven platforms can analyze vast datasets containing structural information, biological activity data, and physicochemical properties to identify promising candidates like 5-Chloro-N-hydroxyindole-3-carboxamidine more efficiently than traditional methods. Machine learning algorithms can predict novel interactions between compounds and targets with high accuracy, guiding experimental efforts towards high-value leads for further development.

In conclusion,5-Chloro-N-hydroxyindole-3-carboxamidine (CAS No. 914349-02-3) represents a promising candidate for therapeutic intervention in various diseases characterized by inflammation or immune dysregulation. Its unique structural features make it an attractive scaffold for further medicinal chemistry optimization aimed at improving efficacy and reducing side effects. As research continues to uncover new applications for this compound,5-Chloro-N-hydroxyindole-3-carboxamidine is poised to play an important role in future pharmacological strategies across multiple therapeutic areas.